molecular formula C8H11FO3 B8682080 Cyclopentanecarboxylic acid, 1-fluoro-2-oxo-, ethyl ester CAS No. 84131-44-2

Cyclopentanecarboxylic acid, 1-fluoro-2-oxo-, ethyl ester

Cat. No.: B8682080
CAS No.: 84131-44-2
M. Wt: 174.17 g/mol
InChI Key: PTZFYJUFLYSVIV-UHFFFAOYSA-N
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Description

Cyclopentanecarboxylic acid, 1-fluoro-2-oxo-, ethyl ester is a useful research compound. Its molecular formula is C8H11FO3 and its molecular weight is 174.17 g/mol. The purity is usually 95%.
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Properties

CAS No.

84131-44-2

Molecular Formula

C8H11FO3

Molecular Weight

174.17 g/mol

IUPAC Name

ethyl 1-fluoro-2-oxocyclopentane-1-carboxylate

InChI

InChI=1S/C8H11FO3/c1-2-12-7(11)8(9)5-3-4-6(8)10/h2-5H2,1H3

InChI Key

PTZFYJUFLYSVIV-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1(CCCC1=O)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 1.56 mmol of sodium hydride in 5 ml of tetrahydrofuran are added, at 0° C., 1.3 mmol of 1-carboethoxycyclopentan-2-one and the mixture is stirred for 1 hour at 0° C. Then a solution of 1.4 mmol of (-)-N-fluorocamphor sultam (Example 4) is added dropwise, and stirring is continued for 3 hours at 0° C. The reaction mixture is then poured into 50 ml of 1M oxalic acid and extracted with diethyl ether. The organic phases are washed with 10% NaHCO3 solution and with a saturated solution of NaCl. The resultant mixture is purified over a column of silica gel, affording (+)-1-fluoro-1-carboethoxycyclopentan-2-one in high purity (ee=70%).
Quantity
1.56 mmol
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
1.3 mmol
Type
reactant
Reaction Step Two
Name
(-)-N-fluorocamphor sultam
Quantity
1.4 mmol
Type
reactant
Reaction Step Three
Quantity
50 mL
Type
reactant
Reaction Step Four

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